(Z)-N-(6-fluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-naphthamide

• IUPAC Name: N-(6-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)naphthalene-1-carboxamide
• InChI: InChI=1S/C21H13FN2OS/c1-2-12-24-18-11-10-15(22)13-19(18)26-21(24)23-20(25)17-9-5-7-14-6-3-4-8-16(14)17/h1,3-11,13H,12H2
• InChI Key: HJYKSKBEOZOICX-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H13FN2OS
• Molecular Weight: 360.4 g/mol
• CAS No.: 865181-60-8

Description

(Z)-N-(6-fluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-naphthamide is a useful research compound. Its molecular formula is C21H13FN2OS and its molecular weight is 360.41. The purity is usually 95%.
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Scientific Research Applications

Molecular Synthesis and Characterization

One study focused on the synthesis and characterization of benzimidazole-based Schiff base copper(II) complexes, highlighting their DNA binding, cellular DNA lesion, and cytotoxicity against cancer cell lines. This demonstrates the compound's role in developing potential anticancer agents and its utility in studying DNA interactions and cellular mechanisms Anup Paul et al., 2015.

Bioimaging and Fluorescent Chemosensors

Another research application is in the development of fluorescent chemosensors for ion detection, showcasing the use of naphthalimide derivatives in designing sensitive and selective sensors for fluoride ions. This indicates the compound's utility in environmental monitoring and analytical chemistry Liang Zhang et al., 2020.

Antimicrobial Applications

Further, the compound has been investigated for its antimicrobial properties. Research on fluorobenzamides containing thiazole and thiazolidine has shown promising antimicrobial activity, underlining the potential of such compounds in developing new antimicrobial agents N. Desai et al., 2013.

Electroluminescence and Organic Electronics

The electrochemistry and electrogenerated chemiluminescence of related molecular fluorophores have been explored, revealing insights into their electroluminescent properties and potential applications in organic electronics and optoelectronic devices Mei Shen et al., 2010.

High-Sensitivity Probes for Biological Systems

The development of high-sensitivity two-photon fluorescent probes based on naphthalene derivatives for bioimaging H2S in living cells exemplifies the compound's relevance in biomedical research, offering tools for studying physiological processes and signaling pathways Guo-jiang Mao et al., 2013.